3-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-butyric acid

• IUPAC Name: 3-(3,5-dimethyl-1,2,4-triazol-1-yl)butanoic acid
• InChI: InChI=1S/C8H13N3O2/c1-5(4-8(12)13)11-7(3)9-6(2)10-11/h5H,4H2,1-3H3,(H,12,13)
• InChI Key: MCTPUSHEGYKPKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)C(C)CC(=O)O
• Molecular Formula: C8H13N3O2
• DSSTOX Substance ID: DTXSID701230392
• Molecular Weight: 183.21 g/mol
• CAS RN: 801228-16-0

Description

1,2,4-Triazole is a five-membered heterocyclic compound containing two carbon and three nitrogen atoms. It’s a part of many pharmacologically active compounds and has been studied for various biological activities.

Synthesis Analysis

1,2,4-Triazole derivatives can be synthesized through various methods. For instance, one study reported the synthesis of 19 novel 1,2,4-triazole derivatives.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole consists of a five-membered ring with two carbon and three nitrogen atoms.

Chemical Reactions Analysis

The in situ reactions of 1,2,4-triazole derivatives can significantly affect the assembly processes of coordination polymers.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary widely depending on their specific structures.

Scientific Research Applications

Synthesis and Mosquito-Larvicidal and Antibacterial Properties

A study by Castelino et al. (2014) focused on the synthesis of novel thiadiazolotriazin-4-ones, starting with 3,3-dimethyl-2-oxobutanoic acid, which shares a similar structural motif to 3-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-butyric acid. The synthesized compounds exhibited moderate mosquito-larvicidal and antibacterial activities, suggesting potential applications in developing new agents for controlling malaria vectors and bacterial pathogens (Castelino et al., 2014).

Polymer Synthesis

Coulembier et al. (2006) reported on the synthesis of amphiphilic triblock copolymers based on poly(dimethylmalic acid), utilizing a ring-opening polymerization process. This research illustrates the use of similar chemical structures in the development of new materials with potential applications in biomedicine and drug delivery systems (Coulembier et al., 2006).

Antioxidant Properties

Research by Dovbnya et al. (2022) explored the synthesis and antioxidant properties of new (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles. The study highlights the importance of structural modification in enhancing the antioxidant activity of compounds, which could be relevant for the development of novel antioxidants (Dovbnya et al., 2022).

Integrin Inhibitor for Idiopathic Pulmonary Fibrosis

Procopiou et al. (2018) discovered a nonpeptidic αvβ6 integrin inhibitor based on a 3-aryl(pyrrolidin-1-yl)butanoic acid scaffold for the inhaled treatment of idiopathic pulmonary fibrosis. This study demonstrates the therapeutic potential of structurally related compounds in treating pulmonary diseases (Procopiou et al., 2018).

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazole derivatives, have been reported to interact with various targets, including enzymes like aromatase . These targets play crucial roles in biological processes, such as cell proliferation and differentiation .

Mode of Action

It’s known that 1,2,4-triazole derivatives can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds . This interaction with its targets can lead to changes in cellular processes, potentially influencing cell growth and survival .

Biochemical Pathways

For instance, 1,2,4-triazole derivatives have been reported to exhibit diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Pharmacokinetics

It’s known that the ability of 1,2,4-triazole derivatives to form hydrogen bonds with different targets can lead to the improvement of their pharmacokinetics .

Result of Action

Similar compounds have shown promising cytotoxic activity against various cancer cell lines . This suggests that 3-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-butyric acid may also have potential anticancer effects.

Action Environment

It’s known that factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .

Safety and Hazards

The safety of 1,2,4-triazole derivatives has been evaluated in various studies. For example, one study evaluated the safety of novel 1,2,4-triazole derivatives on MRC-5, a normal cell line.

Future Directions

The future research of 1,2,4-triazole and its derivatives is promising due to their significant biological and pharmacological properties.